![molecular formula C18H22N4OS2 B6586770 N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide CAS No. 1251587-56-0](/img/structure/B6586770.png)
N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide
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Overview
Description
N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide (DMPTSA) is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a versatile compound that has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide has a wide range of applications in scientific research. It has been studied as a potential inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been studied for its ability to bind to and activate the G-protein coupled receptor 5 (GPR5), which is involved in the regulation of the body's circadian rhythm. Additionally, this compound has been studied for its potential anti-inflammatory and anti-cancer properties.
Mechanism of Action
The exact mechanism of action of N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide is not yet fully understood. However, it is thought to act as an inhibitor of AChE, which leads to an increase in the levels of acetylcholine in the body. It is also thought to act as an agonist of GPR5, which leads to an increase in the production of melatonin and other hormones involved in the regulation of the body's circadian rhythm.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to have an inhibitory effect on AChE, leading to an increase in the levels of acetylcholine in the body. It has also been shown to have an agonistic effect on GPR5, leading to an increase in the production of melatonin and other hormones involved in the regulation of the body's circadian rhythm. Additionally, this compound has been studied for its potential anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide has a number of advantages and limitations for use in lab experiments. One of the main advantages of this compound is its versatility and ability to be used in a variety of experiments. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of this compound is its relatively short shelf-life, as it is prone to degradation over time.
Future Directions
Despite its wide range of applications in scientific research, there are still many potential future directions for the study of N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide. One potential future direction is to further study its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted on its potential anti-inflammatory and anti-cancer properties. Additionally, further research could be conducted on its potential use as a drug for the treatment of various diseases and disorders. Finally, further research could be conducted on the development of more efficient and cost-effective methods for the synthesis of this compound.
Synthesis Methods
N-(2,5-dimethylphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide can be synthesized using a number of different methods. In general, the synthesis of this compound involves the reaction of 2,5-dimethylphenylacetamide with 3-(thiomorpholin-4-yl)pyrazin-2-ylsulfanyl chloride in the presence of a base, such as pyridine. The reaction is typically carried out in a solvent, such as dichloromethane, and yields this compound as the desired product.
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-(3-thiomorpholin-4-ylpyrazin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4OS2/c1-13-3-4-14(2)15(11-13)21-16(23)12-25-18-17(19-5-6-20-18)22-7-9-24-10-8-22/h3-6,11H,7-10,12H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQZASAOJJPYEDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=CN=C2N3CCSCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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